Cas no 19270-93-0 (1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)-)

1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)- structure
19270-93-0 structure
Product Name:1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)-
CAS No:19270-93-0
MF:C12H19N5O
MW:249.312161684036
CID:235603
PubChem ID:519650
Update Time:2025-04-19

1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)-
    • 2,2-dimethyl-5-(7H-purin-6-ylamino)pentan-1-ol
    • 1-Pentanol, 2,2-dimethyl-5-(6-purinylamino)-
    • 2,2-dimethyl-5-(1H-purin-6-ylamino)-1-pentanol
    • 2,2-dimethyl-5-(7(9)H-purin-6-ylamino)-pentan-1-ol
    • 6-[4-Hydroxymethyl-4-methylpentylamino]purine
    • AC1LASSH
    • NSC108389
    • 19270-93-0
    • WGGUVIVLEMPPER-UHFFFAOYSA-N
    • 2,2-Dimethyl-5-(9H-purin-6-ylamino)-1-pentanol #
    • DTXSID10334101
    • NSC-108389
    • Inchi: 1S/C12H19N5O/c1-12(2,6-18)4-3-5-13-10-9-11(15-7-14-9)17-8-16-10/h7-8,18H,3-6H2,1-2H3,(H2,13,14,15,16,17)
    • InChI Key: WGGUVIVLEMPPER-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)CCCNC1=C2C(=NC=N1)N=CN2

Computed Properties

  • Exact Mass: 249.15917
  • Monoisotopic Mass: 249.159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 86.7Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: 394.2°C at 760 mmHg
  • Flash Point: 192.2°C
  • Refractive Index: 1.633
  • PSA: 81.7
  • LogP: 1.63650
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